![molecular formula C17H19ClN2O3S B4844112 N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide](/img/structure/B4844112.png)
N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide
Overview
Description
N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue (GHS) that stimulates the release of growth hormone (GH) and insulin-like growth factor 1 (IGF-1). MK-677 is a promising drug candidate for the treatment of growth hormone deficiency, muscle wasting, and other age-related conditions.
Mechanism of Action
N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide works by binding to the ghrelin receptor, which is located in the hypothalamus and pituitary gland. This binding stimulates the release of GH and IGF-1, which promote growth and repair of tissues in the body. This compound also increases the activity of the growth hormone-releasing hormone (GHRH) neurons in the hypothalamus, which further enhances GH release.
Biochemical and Physiological Effects:
In addition to its effects on GH and IGF-1 levels, this compound has been shown to increase appetite, improve sleep quality, and enhance cognitive function. It also has anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide has several advantages for lab experiments, including its oral bioavailability, long half-life, and ease of administration. However, it can be expensive and difficult to synthesize, and its effects on GH and IGF-1 levels can vary depending on the individual and the dose used.
Future Directions
Future research on N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide may focus on its potential to treat other age-related conditions, such as sarcopenia and frailty, as well as its effects on metabolism and cardiovascular health. Other areas of interest may include the development of more potent and selective ghrelin receptor agonists, and the investigation of the long-term safety and efficacy of this compound.
Scientific Research Applications
N-(2-chlorophenyl)-2-[(methylsulfonyl)(phenyl)amino]butanamide has been extensively studied for its potential therapeutic applications. It has been shown to increase GH and IGF-1 levels in both young and elderly individuals, and to improve body composition, bone density, and muscle mass in clinical trials. This compound has also been investigated for its potential to treat conditions such as osteoporosis, Alzheimer's disease, and muscle wasting associated with HIV/AIDS.
properties
IUPAC Name |
N-(2-chlorophenyl)-2-(N-methylsulfonylanilino)butanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2O3S/c1-3-16(17(21)19-15-12-8-7-11-14(15)18)20(24(2,22)23)13-9-5-4-6-10-13/h4-12,16H,3H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJAHUOFWWXULCS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC=CC=C1Cl)N(C2=CC=CC=C2)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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